N'-(3-cyclohexen-1-ylmethylene)-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-cyclohex-3-en-1-ylmethylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C15H18N2O/c18-15(11-13-7-3-1-4-8-13)17-16-12-14-9-5-2-6-10-14/h1-5,7-8,12,14H,6,9-11H2,(H,17,18)/b16-12+
• InChI Key: JYCYQIDKLHLFHX-FOWTUZBSSA-N
• Canonical SMILES: C1CC(CC=C1)C=NNC(=O)CC2=CC=CC=C2
• Isomeric SMILES: C1CC(CC=C1)/C=N/NC(=O)CC2=CC=CC=C2
• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol

Description

N'-(3-cyclohexen-1-ylmethylene)-2-phenylacetohydrazide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N'-(3-cyclohexen-1-ylmethylene)-2-phenylacetohydrazide is not fully understood. However, it is thought to act by binding to specific targets in the body, such as enzymes or receptors. This binding can lead to changes in biochemical and physiological processes, which may be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. For example, it has been shown to have antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases. It has also been found to have anti-inflammatory activity, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N'-(3-cyclohexen-1-ylmethylene)-2-phenylacetohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use. It also has a variety of potential applications in scientific research. However, there are also limitations to its use. For example, its mechanism of action is not fully understood, which may limit its potential use as a drug target.

Future Directions

There are several future directions for research on N'-(3-cyclohexen-1-ylmethylene)-2-phenylacetohydrazide. One area of interest is its potential as a drug target for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to identify potential targets for drug development. Additionally, more studies are needed to explore its potential applications in other areas of scientific research, such as its use as a tool for studying biochemical and physiological processes in the body.

Scientific Research Applications

N'-(3-cyclohexen-1-ylmethylene)-2-phenylacetohydrazide has been studied for its potential use in scientific research. One area of interest is its potential as a drug target for the treatment of various diseases. This compound has been found to have activity against certain enzymes and receptors, making it a potential candidate for drug development.